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Compound of Interest

Compound Name: (R)-4-N-Boc-2-cyanopiperidine

Cat. No.: B12943027

Get Quote

Executive Summary & Chemical Identity
Status:(S)-Enantiomer is the Eutomer (Active Scaffold); (R)-Enantiomer is the Distomer.

Clarification on Nomenclature: The designation "4-N-Boc-2-cyanopiperidine" contains a

nomenclature ambiguity. Standard IUPAC numbering for a piperidine ring places the nitrogen at

position 1, making "4-N-Boc" impossible unless it refers to a substituent.

Scenario A (Most Likely): A typo for 1-N-Boc-2-cyanopiperidine (a key intermediate for

Cathepsin and DPP-4 inhibitors).

Scenario B (Database Match): Corresponds to 4-N-Boc-2-cyanopiperazine (CAS 859518-35-

7), where the ring contains two nitrogens.

Unified Pharmacophore: Regardless of the ring size (piperidine vs. piperazine), the 2-cyano-N-

heterocycle is a critical "warhead" motif. The biological activity discussed here refers to the

deprotected active forms derived from these building blocks. The (S)-configuration is

overwhelmingly preferred in medicinal chemistry for targeting serine and cysteine proteases

(e.g., DPP-4, Cathepsin K) due to its mimicry of L-proline/L-amino acids.
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Comparison at a Glance
Feature (S)-Enantiomer (R)-Enantiomer

Biological Role Eutomer (High Potency)
Distomer (Low

Potency/Inactive)

Target Affinity
High affinity for S1 pocket of

DPP-4/Cathepsins

Steric clash with enzyme

active site

Key Drug Examples
Vildagliptin analogs,

Odanacatib precursors

Typically none (used as

negative controls)

Mechanism
Forms stable reversible

imidate adduct

Weak/Unstable adduct

formation

Primary Utility
API Synthesis (Active

Pharmaceutical Ingredient)

Research Control /

Stereochemical Probe

Mechanism of Action: The Nitrile Warhead
The biological activity of 2-cyanopiperidine derivatives relies on the electrophilic nitrile group.

The Boc-protected form is a prodrug/precursor; activity is unleashed upon deprotection and

binding.

The "S-Specific" Covalent Trap
Proteases like DPP-4 (Serine protease) and Cathepsin K (Cysteine protease) have chiral active

sites evolved to cleave peptide bonds of L-amino acids.

Recognition: The enzyme's S1 hydrophobic pocket accommodates the piperidine ring. The

(S)-configuration aligns the nitrile group perfectly with the catalytic nucleophile (Ser630 in

DPP-4 or Cys25 in Cathepsin K).

Attack: The nucleophile attacks the nitrile carbon.

Adduct Formation: A covalent imidate (or thioimidate) adduct is formed. This mimics the

transition state of peptide hydrolysis but does not progress to cleavage, effectively "locking"

the enzyme.
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(R)-Failure: The (R)-enantiomer projects the nitrile away from the nucleophile or forces the

ring into a sterically clashing conformation, drastically reducing

(association rate) and affinity.

Visualization: Mechanism of Action
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Caption: The (S)-enantiomer facilitates precise alignment for nucleophilic attack, forming the

inhibitory adduct. The (R)-enantiomer fails to engage the catalytic machinery.

Comparative Performance Data
The following data synthesizes activity profiles for 2-cyanopiperidine/pyrrolidine scaffolds in

protease inhibition.

Target: Dipeptidyl Peptidase-4 (DPP-4)
Relevance: Type 2 Diabetes treatment (e.g., Vildagliptin).[1]
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Metric (S)-Derivative (R)-Derivative Fold Difference

IC50 (In Vitro) 3 – 15 nM > 1,000 nM > 100x

Binding Mode
P1 Pocket Deep

Insertion

Shallow/Transient

Binding
N/A

Dissociation (

)
Slow (Tight binding) Fast (Rapid release) High

Target: Cathepsin K
Relevance: Osteoporosis and bone resorption.[2]

Metric (S)-Derivative (R)-Derivative Note

Ki (Inhibition

Constant)
< 10 nM > 500 nM (S) mimics L-Leucine

Selectivity
High for Cat K vs Cat

B
Poor / Non-specific (S) confers specificity

Expert Insight: In the synthesis of Vildagliptin (a pyrrolidine analog of the molecule in question),

the (S)-enantiomer is synthesized via an asymmetric path. Contamination with the (R)-isomer is

strictly controlled (< 0.5%) because the (R)-isomer is not only inactive but competes for renal

clearance transporters, potentially altering the PK profile.

Experimental Protocols
To validate the activity differences in your own lab, use the following self-validating protocols.

Protocol A: Enantiomeric Resolution (Purification)
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Before biological testing, ensure high enantiomeric excess (ee > 99%).

Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).

Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine.

Detection: UV at 210 nm (Nitrile absorbance).

Validation: Inject racemic standard to establish separation factor (

). The (S)-isomer typically elutes second on AD-H columns (verify with optical rotation: (S) is
usually levorotatory (-) in methanol for proline analogs, but check specific piperidine
literature).

Protocol B: Fluorogenic Protease Assay (DPP-4)
Objective: Determine IC50 for (R) vs (S) derivatives. Reagents: Recombinant human DPP-4,

Substrate (Gly-Pro-AMC).

Preparation: Dilute (R) and (S) inhibitors (deprotected) in Assay Buffer (25 mM Tris, pH 8.0).

Prepare 8-point serial dilution (1 nM to 10 µM).

Incubation: Mix 20 µL enzyme + 20 µL inhibitor. Incubate 15 min at 37°C to allow equilibrium.

Initiation: Add 20 µL Gly-Pro-AMC substrate (50 µM final).

Measurement: Monitor fluorescence (Ex 360 nm / Em 460 nm) kinetically for 30 min.

Analysis: Plot Slope (RFU/min) vs. log[Inhibitor]. Fit to Sigmoidal Dose-Response equation.

Expected Result: (S)-curve shifts left (low IC50); (R)-curve remains flat or shifts far right.

Synthesis & Stereocontrol Workflow
The biological utility is defined by the ability to synthesize the (S)-enantiomer selectively.
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Caption: Workflow for isolating the bioactive (S)-enantiomer. The Strecker reaction typically

yields a racemate requiring resolution, or asymmetric catalysis can be used to target the (S)-

form directly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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